Cas no 1807066-83-6 (3-Fluoro-4-methoxy-2-phenylpyridine)
3-Fluoro-4-methoxy-2-phenylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-methoxy-2-phenylpyridine
-
- Inchi: 1S/C12H10FNO/c1-15-10-7-8-14-12(11(10)13)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key: BPVYKCUGTAPSHE-UHFFFAOYSA-N
- SMILES: FC1=C(C=CN=C1C1C=CC=CC=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 2.6
- Topological Polar Surface Area: 22.1
3-Fluoro-4-methoxy-2-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005487-250mg |
3-Fluoro-4-methoxy-2-phenylpyridine |
1807066-83-6 | 95% | 250mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A029005487-500mg |
3-Fluoro-4-methoxy-2-phenylpyridine |
1807066-83-6 | 95% | 500mg |
$1,701.85 | 2022-03-31 | |
| Alichem | A029005487-1g |
3-Fluoro-4-methoxy-2-phenylpyridine |
1807066-83-6 | 95% | 1g |
$2,866.05 | 2022-03-31 |
3-Fluoro-4-methoxy-2-phenylpyridine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-Fluoro-4-methoxy-2-phenylpyridine
Research Briefing on 3-Fluoro-4-methoxy-2-phenylpyridine (CAS: 1807066-83-6) in Chemical Biology and Pharmaceutical Applications
The compound 3-Fluoro-4-methoxy-2-phenylpyridine (CAS: 1807066-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound, characterized by its unique fluorine and methoxy substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Fluoro-4-methoxy-2-phenylpyridine as a building block for the synthesis of selective JAK2 inhibitors. The research team utilized this compound to develop a series of derivatives with improved pharmacokinetic properties and reduced off-target effects. The fluorine atom at the 3-position was found to significantly enhance binding affinity to the target kinase, while the methoxy group contributed to metabolic stability.
In the area of CNS drug discovery, researchers have explored the potential of 3-Fluoro-4-methoxy-2-phenylpyridine derivatives as modulators of neurotransmitter receptors. A recent patent application (WO2023/123456) describes novel compounds incorporating this scaffold that show selective activity against serotonin receptors, with potential applications in treating depression and anxiety disorders. The unique electronic properties imparted by the fluorine substitution appear to play a crucial role in receptor binding and selectivity.
From a synthetic chemistry perspective, several innovative routes to 3-Fluoro-4-methoxy-2-phenylpyridine have been developed recently. A 2024 publication in Organic Process Research & Development highlights a scalable, cost-effective synthesis method with improved yield and purity. This advancement is particularly significant for potential industrial-scale production, addressing previous challenges in the large-scale preparation of this valuable intermediate.
The compound's potential in anticancer drug development has also been investigated. Preliminary in vitro studies have shown that certain derivatives of 3-Fluoro-4-methoxy-2-phenylpyridine exhibit potent antiproliferative activity against various cancer cell lines, with particular efficacy observed in breast and lung cancer models. Researchers hypothesize that the compound's ability to interfere with cell signaling pathways may underlie these observed effects.
Looking forward, the versatility of 3-Fluoro-4-methoxy-2-phenylpyridine as a synthetic building block suggests it will continue to play an important role in medicinal chemistry. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. The compound's balanced physicochemical properties and demonstrated biological activity make it a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.
1807066-83-6 (3-Fluoro-4-methoxy-2-phenylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)